Cas no 1782429-68-8 (2-Bromo-1H-indole-6-carboxylic acid)

• Product Name: 2-Bromo-1H-indole-6-carboxylic acid
• CAS No: 1782429-68-8
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD31621098
• CID: 4705022
• Update Time: 2025-06-08

2-Bromo-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1H-indole-6-carboxylic?acid
• 2-Bromo-1H-indole-6-carboxylic acid

• MDL： MFCD31621098
• Inchi： 1S/C9H6BrNO2/c10-8-4-5-1-2-6(9(12)13)3-7(5)11-8/h1-4,11H,(H,12,13)
• InChI Key： PHUMXXWPXYBLDE-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CC(C(=O)O)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 470.9±25.0 °C at 760 mmHg
• Flash Point: 238.6±23.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Bromo-1H-indole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-1H-indole-6-carboxylic acid

Comprehensive Overview of 2-Bromo-1H-indole-6-carboxylic acid (CAS No. 1782429-68-8): Properties, Applications, and Research Insights

2-Bromo-1H-indole-6-carboxylic acid (CAS No. 1782429-68-8) is a halogenated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound belongs to the indole carboxylic acid family, a class of heterocyclic compounds known for their broad biological activities. The presence of a bromine substituent at the 2-position and a carboxylic acid group at the 6-position makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for functionalized indole derivatives has surged, driven by their applications in developing small-molecule therapeutics and organic electronic materials. Researchers frequently search for "2-Bromo-1H-indole-6-carboxylic acid synthesis" or "CAS 1782429-68-8 suppliers," reflecting its commercial and academic relevance. The compound’s molecular formula, C₉H₆BrNO₂, and molecular weight of 240.06 g/mol, further highlight its suitability for precision chemical modifications.

One of the key hotspots in modern chemistry is the exploration of sustainable synthetic routes for halogenated indoles. 2-Bromo-1H-indole-6-carboxylic acid is often discussed in the context of green chemistry and catalysis, where researchers aim to minimize waste and energy consumption. Questions like "How to purify 2-Bromo-1H-indole-6-carboxylic acid?" or "What are the alternative bromination methods for indoles?" are frequently encountered in scientific forums, underscoring the compound’s procedural challenges and innovations.

The compound’s crystallinity and solubility properties are also critical for its applications. It typically appears as a white to off-white powder, soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol but insoluble in water. These characteristics make it ideal for high-throughput screening in drug development, where solubility and stability are paramount. Additionally, its UV-Vis absorption profile is often studied for potential use in photocatalysis or sensor development.

From a pharmacological perspective, 2-Bromo-1H-indole-6-carboxylic acid serves as a precursor for kinase inhibitors and anti-inflammatory agents. Its indole core is a privileged scaffold in medicinal chemistry, frequently found in FDA-approved drugs. Recent publications have explored its role in modulating enzyme activity or as a ligand in metal-organic frameworks (MOFs), aligning with trends in precision medicine and nanotechnology.

In agrochemical research, the compound’s bromine moiety enhances its potential as a pesticide intermediate. Its derivatives are investigated for plant growth regulation and disease resistance, addressing global concerns about food security and sustainable agriculture. Searches like "2-Bromo-1H-indole-6-carboxylic acid crop protection" reflect this interdisciplinary interest.

Quality control and analytical methods for CAS 1782429-68-8 are equally vital. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are standard techniques for verifying purity and structure. Suppliers often emphasize "≥95% purity" to meet the stringent requirements of pharmaceutical clients, while researchers prioritize "scalable synthesis protocols" to facilitate industrial adoption.

In summary, 2-Bromo-1H-indole-6-carboxylic acid (CAS No. 1782429-68-8) is a multifaceted compound bridging organic synthesis, drug discovery, and material science. Its evolving applications and synthetic advancements ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainability.